Cas no 2209086-66-6 (3-(4-Methoxy-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(4-Methoxy-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2209086-66-6
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6069745
• PubChem ID: 131697837
• Update Time: 2025-06-11

3-(4-Methoxy-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxy-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(4-methoxy-2-methylphenyl)-
• 2209086-66-6
• EN300-6761722

• Inchi： 1S/C14H16O3/c1-9-5-10(17-2)3-4-11(9)13-6-14(7-13,8-13)12(15)16/h3-5H,6-8H2,1-2H3,(H,15,16)
• InChI Key： KRFBCORRJFECKU-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(C3=CC=C(OC)C=C3C)(C1)C2

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 384.5±42.0 °C(Predicted)
• pka: 4.82±0.40(Predicted)

Additional information on 3-(4-Methoxy-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Recent Advances in the Study of 3-(4-Methoxy-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2209086-66-6)

In recent years, the compound 3-(4-Methoxy-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2209086-66-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic scaffold, characterized by its unique structural features, has shown promising potential in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The compound's distinct bicyclo[1.1.1]pentane core, combined with its methoxy and methylphenyl substituents, offers a versatile platform for chemical modifications and biological activity optimization.

Recent studies have focused on elucidating the synthetic pathways and biological activities of 3-(4-Methoxy-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid. A key area of interest is its role as a bioisostere for traditional aromatic rings, which can improve pharmacokinetic properties such as metabolic stability and solubility. Researchers have successfully synthesized this compound via innovative routes, including photochemical and transition metal-catalyzed reactions, highlighting its accessibility for further derivatization. Preliminary biological evaluations suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, positioning it as a potential lead for anti-inflammatory drug development.

The pharmacological profile of 3-(4-Methoxy-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been further explored in the context of central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, makes it a candidate for targeting neurological targets. Recent in vitro studies have demonstrated its interaction with specific neurotransmitter receptors, though detailed mechanistic insights remain under investigation. These findings underscore the compound's versatility and its potential applicability across multiple therapeutic areas.

In addition to its therapeutic potential, the compound's chemical properties have been leveraged in materials science. Its rigid bicyclic structure has been incorporated into novel polymers and supramolecular assemblies, where it contributes to enhanced mechanical stability and thermal resistance. This dual applicability in both biomedical and material sciences highlights the compound's broad utility and reinforces the importance of continued research into its properties and applications.

Looking ahead, the development of 3-(4-Methoxy-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid derivatives is expected to accelerate, driven by advances in synthetic methodologies and a deeper understanding of its biological interactions. Collaborative efforts between chemists, biologists, and material scientists will be crucial in unlocking the full potential of this intriguing compound. Future studies should focus on optimizing its bioactivity, reducing potential off-target effects, and exploring its utility in combination therapies. As research progresses, this compound may emerge as a cornerstone in the design of next-generation therapeutics and functional materials.